Cas no 744984-09-6 (Benzaldehyde, 3-methoxy-4-(sulfooxy)-)
744984-09-6 structure
Product Name:Benzaldehyde, 3-methoxy-4-(sulfooxy)-
CAS No:744984-09-6
MF:C8H8O6S
MW:232.210521697998
CID:530810
PubChem ID:20822599
Update Time:2025-04-19
Benzaldehyde, 3-methoxy-4-(sulfooxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-methoxy-4-(sulfooxy)-
- (4-formyl-2-methoxyphenyl) hydrogen sulfate
- CHEBI:172318
- DTXSID70609948
- 744984-09-6
- Vanillin 4-sulfate
- GY2SXP9FTB
- 3-Methoxy-4-(sulfooxy)benzaldehyde
- (4-Methanoyl-2-methoxy-phenyl) hydrogen sulfate
- 4-Formyl-2-methoxyphenyl hydrogen sulfate
- SCHEMBL1317428
- Vanillin-4-sulfate
- (4-ormyl-2-methoxyphenyl) hydrogen sulate
-
- Inchi: 1S/C8H8O6S/c1-13-8-4-6(5-9)2-3-7(8)14-15(10,11)12/h2-5H,1H3,(H,10,11,12)
- InChI Key: OUIKMDRGUNIXSP-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC(C=O)=CC=1OC
Computed Properties
- Exact Mass: 232.00415914g/mol
- Monoisotopic Mass: 232.00415914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 98.3Ų
Benzaldehyde, 3-methoxy-4-(sulfooxy)- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
744984-09-6 (Benzaldehyde, 3-methoxy-4-(sulfooxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk